Cas no 2248322-45-2 (Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate)

• Product Name: Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate
• CAS No: 2248322-45-2
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6173291
• PubChem ID: 137941395
• Update Time: 2025-05-21

Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate
• EN300-6512196
• 2248322-45-2

• Inchi： 1S/C14H27NO2/c1-5-11-7-6-9-14(15,10-8-11)12(16)17-13(2,3)4/h11H,5-10,15H2,1-4H3
• InChI Key： CNHQAXWZGKZDRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCCC(CC)CC1)N)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate

Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate (CAS No. 2248322-45-2): A Comprehensive Overview

Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate, identified by its CAS number 2248322-45-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cycloheptane core substituted with an amino group at the 1-position and an ethyl group at the 4-position, further modified by a tert-butyl carboxylate ester, exhibits a unique structural configuration that makes it a promising candidate for various biological and chemical applications.

The< strong>tert-butyl group, a common protective group in organic synthesis, contributes to the stability and reactivity of the molecule in different chemical environments. The presence of the< strong>amino group at the 1-position of the cycloheptane ring suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for drug design. Additionally, the< strong>ethyl substituent at the 4-position may influence the electronic properties and spatial orientation of the molecule, affecting its binding affinity and pharmacological activity.

In recent years, there has been growing interest in cycloalkane derivatives due to their diverse biological activities and potential therapeutic applications. The< strong>cycloheptane scaffold is particularly noteworthy for its ability to mimic natural products and exhibit favorable pharmacokinetic properties. Researchers have been exploring various modifications of this core structure to develop novel compounds with enhanced efficacy and reduced side effects.

The< strong>carboxylate ester group in Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate not only provides a site for further functionalization but also influences the solubility and metabolic stability of the compound. This feature is particularly important in drug development, where optimal pharmacokinetic profiles are essential for clinical success. The tert-butyl carboxylate ester is known to enhance the bioavailability of drugs by protecting the carboxylic acid group from rapid hydrolysis in vivo.

Recent studies have highlighted the potential of Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate as a lead compound for drug discovery. Its unique structural features make it a versatile scaffold for designing molecules with specific biological activities. For instance, researchers have investigated its interactions with various enzymes and receptors, demonstrating its potential as an inhibitor or modulator of key biological pathways.

The< strong>amino group at the 1-position of the cycloheptane ring has been shown to be particularly important for binding interactions with biological targets. This group can form hydrogen bonds with polar residues in proteins, enhancing the affinity and selectivity of the compound. Additionally, the< strong>ethyl substituent at the 4-position may contribute to steric hindrance, preventing off-target effects and improving overall drug potency.

The< strong>cycloheptane core of Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate has been studied for its potential applications in treating various diseases. For example, derivatives of this scaffold have shown promise in preclinical models as inhibitors of enzymes involved in inflammation and pain signaling. These findings suggest that further optimization of this structure could lead to novel therapeutics for chronic inflammatory conditions.

The< strong>tert-butyl group plays a crucial role in stabilizing reactive intermediates during synthetic transformations, making it an invaluable protecting group in organic chemistry. Its presence also influences the conformational flexibility of the molecule, which can be tailored to optimize interactions with biological targets. The combination of these features makes Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate a valuable building block for medicinal chemists.

In conclusion, Tert-butyl 1-amino-4-ethylcycloheptane-1-carboxylate (CAS No. 2248322-45-2) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the cycloheptane core, amino group, ethyl substituent, and tert-butyl carboxylate ester, make it a versatile scaffold for designing molecules with diverse biological activities. Further research is warranted to explore its full therapeutic potential and develop novel drugs based on this promising compound.